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Compound of Interest

Compound Name:
4-[2-(2-

Hydroxyethoxy)ethyl]morpholine

CAS No.: 3603-45-0

Cat. No.: B1297784

Get Quote

An In-depth Technical Guide to 4-[2-(2-Hydroxyethoxy)ethyl]morpholine for Advanced

Research and Development

Abstract
This guide provides a comprehensive technical overview of 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine (CAS No. 3603-45-0), a functionalized heterocyclic

compound of significant interest to researchers and professionals in drug development. While

extensive experimental data on its physical properties are not broadly published, this document

synthesizes available computed data, contextual information from related morpholine

structures, and its primary application as a synthetic building block. We will delve into its

molecular identity, physicochemical characteristics, core applications in medicinal chemistry—

particularly in the synthesis of bioactive molecules like A2A receptor antagonists—and provide

a representative experimental workflow grounded in established synthetic principles. This guide

is structured to deliver not just data, but actionable, field-proven insights into the practical

application and handling of this versatile chemical intermediate.
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Chemical and Molecular Identity
4-[2-(2-Hydroxyethoxy)ethyl]morpholine is a derivative of morpholine, a scaffold widely

regarded as a "privileged structure" in medicinal chemistry. Its utility stems from the favorable

physicochemical, metabolic, and biological properties the morpholine ring imparts to a

molecule.[1] The subject compound is further functionalized with a hydrophilic

hydroxyethoxyethyl side chain, enhancing its utility as a versatile building block for tuning the

pharmacokinetic profiles of drug candidates.

The unique structure, featuring a tertiary amine, two ether linkages, and a primary alcohol,

provides multiple sites for hydrogen bonding and potential for further chemical modification,

making it a valuable reagent in the synthesis of complex molecular architectures.

Identifier Value Source

Chemical Name

4-[2-(2-

Hydroxyethoxy)ethyl]morpholin

e

N/A

IUPAC Name
2-(2-morpholin-4-

ylethoxy)ethanol
[2]

CAS Number 3603-45-0 [2][3]

Molecular Formula C₈H₁₇NO₃ [2][3]

Molecular Weight 175.23 g/mol [2][3]

InChIKey
BLIMWOGCOCPQEU-

UHFFFAOYSA-N
[2]

Synonyms

2-(2-

morpholinoethoxy)ethanol, N-

[2-(2-

hydroxyethoxy)ethyl]morpholin

e

[2][4]
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Direct experimental values for many physical properties of 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine are not extensively documented in readily accessible

literature. However, computational models and data from analogous structures provide

valuable insights into its expected behavior.

Property Value Type Source

XLogP3-AA -0.9 Computed [2]

Hydrogen Bond

Donors
1 Computed [2]

Hydrogen Bond

Acceptors
4 Computed [2]

Rotatable Bonds 5 Computed [2]

Exact Mass 175.12084340 Da Computed [2]

Storage Temperature
2-8°C, Sealed in dry

conditions
Experimental [3]

Interpretation and Field Insights
Solubility and Polarity: The computed XLogP of -0.9 indicates a high degree of hydrophilicity.

[2] This is expected due to the presence of the morpholine ring's oxygen and nitrogen atoms,

the ether linkages, and the terminal hydroxyl group, all of which can participate in hydrogen

bonding with water. This property is highly advantageous in drug development for improving

the aqueous solubility of a parent compound, which is often a critical factor for bioavailability.

Reactivity: The terminal primary alcohol is a key functional handle, readily available for

esterification, etherification, or oxidation to introduce further complexity. The tertiary amine of

the morpholine ring is a weak base and can act as a nucleophile in substitution reactions.

Physical State: Based on its molecular weight and the properties of similar structures like 4-

(2-Hydroxyethyl)morpholine (Boiling Point: 226-228°C), it is expected to be a high-boiling

point liquid at standard temperature and pressure.[5][6] Its hygroscopic nature, common for

such structures, necessitates storage in a dry, sealed environment to maintain purity.[3]
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Core Application in Medicinal Chemistry
The primary documented application of 4-[2-(2-Hydroxyethoxy)ethyl]morpholine is as a key

intermediate in the synthesis of complex heterocyclic compounds for drug discovery.

Synthesis of Triazolotriazine Derivatives as A2A
Receptor Antagonists
A notable application is in the preparation of triazolotriazine derivatives, a class of compounds

investigated as A2A adenosine receptor antagonists.[3]

Therapeutic Rationale: A2A receptor antagonists are a significant area of research in

immuno-oncology and for neurodegenerative disorders like Parkinson's disease. By blocking

the A2A receptor, these agents can enhance the anti-tumor activity of T-cells within the tumor

microenvironment.

Role of the Morpholine Moiety: In this context, 4-[2-(2-Hydroxyethoxy)ethyl]morpholine is

used to introduce a specific side chain onto the triazolotriazine core. This side chain is not

merely a structural component; it is critical for modulating the molecule's ADME (Absorption,

Distribution, Metabolism, and Excretion) properties. The hydrophilicity and hydrogen bonding

capacity of the hydroxyethoxyethyl-morpholine group can improve solubility, alter plasma

protein binding, and provide a metabolic site, all of which are essential for developing a

viable drug candidate.

Representative Experimental Workflow
The following protocol describes a representative nucleophilic aromatic substitution (SₙAr)

reaction, a common strategy for incorporating amine-containing fragments like 4-[2-(2-
Hydroxyethoxy)ethyl]morpholine onto an activated heterocyclic core, such as a

dichlorotriazine.

Objective: To synthesize a 2-chloro-4-(substituted)-1,3,5-triazine by reacting 2,4-dichloro-1,3,5-

triazine with 4-[2-(2-Hydroxyethoxy)ethyl]morpholine.

Step-by-Step Methodology
Reagent Preparation:
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In a three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and

thermometer, dissolve 2,4-dichloro-1,3,5-triazine (1.0 eq) in anhydrous tetrahydrofuran

(THF).

Causality: Anhydrous solvent is critical because the triazine is susceptible to hydrolysis.

The inert nitrogen atmosphere prevents side reactions with atmospheric moisture and

oxygen.

Reaction Setup:

Cool the solution to 0-5°C using an ice bath.

Causality: The SₙAr reaction on dichlorotriazine is highly exothermic. Starting at a low

temperature allows for controlled addition and prevents runaway reactions or the formation

of di-substituted byproducts.

Nucleophile Addition:

In a separate flask, prepare a solution of 4-[2-(2-Hydroxyethoxy)ethyl]morpholine (1.0

eq) and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (1.1 eq) in

anhydrous THF.

Causality: The base (DIPEA) is required to neutralize the HCl generated during the

substitution reaction. A non-nucleophilic base is chosen to avoid it competing with the

morpholine reagent.

Add the morpholine/base solution dropwise to the cooled triazine solution over 30-60

minutes, ensuring the internal temperature does not exceed 10°C.

Reaction Progression:

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 4-16 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the

starting dichlorotriazine is consumed.
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Causality: Allowing the reaction to proceed at room temperature ensures it goes to

completion. Monitoring is essential to determine the optimal reaction time and prevent

degradation.

Workup and Isolation:

Once complete, filter the reaction mixture to remove the DIPEA-HCl salt.

Concentrate the filtrate under reduced pressure to yield the crude product.

Redissolve the crude material in ethyl acetate and wash with a saturated aqueous solution

of sodium bicarbonate, followed by brine.

Causality: The aqueous wash removes any remaining inorganic salts and water-soluble

impurities.

Purification:

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the resulting residue by column chromatography on silica gel, using a gradient of

ethyl acetate in hexanes as the eluent.

Causality: Silica gel chromatography separates the desired mono-substituted product from

unreacted starting material and any di-substituted byproducts based on polarity.

Workflow Visualization
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Workflow for SₙAr Synthesis
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Safety and Handling Profile
As a laboratory chemical, 4-[2-(2-Hydroxyethoxy)ethyl]morpholine must be handled with

appropriate precautions. The aggregated GHS classification indicates the following hazards:

H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]

H318/H319: Causes serious eye damage / serious eye irritation[2]

H335: May cause respiratory irritation[2]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses or goggles, and a lab coat.

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of vapors.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials, as recommended.[3]

Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

suitable container for chemical waste disposal.

Conclusion
4-[2-(2-Hydroxyethoxy)ethyl]morpholine stands out as a highly functionalized and valuable

building block for medicinal chemistry and drug development. While a complete, experimentally

verified dataset of its physical properties is sparse, its molecular structure provides clear

indicators of its high polarity, hydrophilicity, and chemical reactivity. Its documented role in the

synthesis of A2A receptor antagonists highlights its importance in creating molecules with

tailored pharmacokinetic properties. The insights and protocols provided in this guide are

intended to equip researchers with the necessary technical understanding to effectively and

safely utilize this compound in their advanced research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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